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Introduction
Anhydrous sodium metasilicate (Na₂SiO₃) is an inorganic compound that serves as a versatile

material in a multitude of industrial and scientific applications.[1] While its primary uses are in

detergents, adhesives, and cements, its unique chemical properties, such as high alkalinity and

the ability to form silica gel, make it a subject of interest in various research contexts, including

materials science and potentially as an excipient or processing aid in specific pharmaceutical

formulations.[2][3] This technical guide provides a comprehensive overview of the core physical

and chemical properties of anhydrous sodium metasilicate, complete with detailed

experimental protocols for their determination and visual representations of key chemical

processes and analytical workflows.

Physical Properties
Anhydrous sodium metasilicate is a white, odorless, granular or crystalline powder.[4][5][6] It is

hygroscopic, readily absorbing moisture from the air, which can lead to the formation of lumps.

[7][8] The physical characteristics of anhydrous sodium metasilicate are critical to its handling,

storage, and performance in various applications.
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Table 1: Physical Properties of Anhydrous Sodium
Metasilicate

Property Value Units

Molecular Formula Na₂SiO₃ -

Molecular Weight 122.06 g/mol

Appearance
White, odorless, granular or

crystalline powder
-

Melting Point 1088 - 1089 °C

Density 2.4 - 2.61 g/cm³

Bulk Density 1.000 - 1.300 g/cm³

Solubility in Water
22.2 g/100 mL at 25°C; 160.6

g/100 mL at 80°C
g/100 mL

Solubility in Other Solvents Insoluble in alcohol and acids -

pH of 1% Aqueous Solution ~12.5 - 12.7 -

Crystal Structure Orthorhombic -

Chemical Properties
Anhydrous sodium metasilicate is a highly alkaline substance that readily dissolves in water to

produce a strongly alkaline solution.[1][4] Its chemical reactivity is characterized by its

interactions with acids, metals, and atmospheric components.

Key Chemical Reactions and Characteristics:
Reaction with Acids: Anhydrous sodium metasilicate reacts exothermically with acids to

form silica gel.[2][7] This property is utilized in various applications, including the synthesis of

catalysts and adsorbents.

Hygroscopicity: It readily absorbs moisture and carbon dioxide from the atmosphere.[2]
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Corrosivity: Aqueous solutions of sodium metasilicate can be corrosive to certain metals,

such as aluminum, zinc, tin, and their alloys, leading to the formation of flammable hydrogen

gas.[7][9]

Stability: It is stable under normal storage and handling conditions.[7]

Ionic Nature: In its solid state, the metasilicate anion is polymeric, consisting of corner-

shared {SiO₄} tetrahedra.[10]

Table 2: Chemical Reactivity and Stability of Anhydrous
Sodium Metasilicate

Property Description

Reactivity with Acids Exothermic reaction to form silica gel.[2][7]

Reactivity with Metals
Corrosive to aluminum, zinc, tin, and their alloys

when wet, producing hydrogen gas.[7]

Stability
Stable under recommended storage conditions.

[7]

Hygroscopicity Readily absorbs moisture from the air.[8]

Incompatibilities
Strong acids, aluminum, zinc, tin, copper, and

their alloys.[7][9]

Experimental Protocols
The following section details the methodologies for determining the key physical and chemical

properties of anhydrous sodium metasilicate.

Determination of Bulk Density (Based on ASTM D1895)
Objective: To measure the apparent density of anhydrous sodium metasilicate in its granular

or powdered form.

Apparatus:

Funnel with a specified orifice size
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Measuring cup of a known volume (e.g., 100 cm³)

Stand to hold the funnel

Balance accurate to 0.1 g

Procedure:

Ensure the apparatus is clean and dry.

Position the funnel over the measuring cup on the stand.

Close the funnel orifice and pour the anhydrous sodium metasilicate sample into the funnel.

Open the orifice to allow the powder to flow freely into the measuring cup until it overflows.

Level the top of the powder with the rim of the measuring cup using a straight edge.

Weigh the measuring cup with the powder.

Calculate the bulk density by dividing the mass of the powder by the volume of the cup.[5][9]

[11]

Determination of pH of an Aqueous Solution
Objective: To measure the pH of a 1% aqueous solution of anhydrous sodium metasilicate.

Apparatus:

pH meter with a glass electrode

Magnetic stirrer and stir bar

Beaker (100 mL)

Volumetric flask (100 mL)

Balance accurate to 0.01 g
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Deionized water

Procedure:

Calibrate the pH meter using standard buffer solutions.

Accurately weigh 1.0 g of anhydrous sodium metasilicate.

Transfer the sample to a 100 mL volumetric flask and dissolve it in deionized water.

Make up the volume to the 100 mL mark with deionized water and mix thoroughly.

Transfer the solution to a beaker with a magnetic stir bar.

Immerse the pH electrode in the solution and start stirring.

Record the stable pH reading.[1]

Titrimetric Analysis for Sodium Oxide (Na₂O) and Silicon
Dioxide (SiO₂) Content
Objective: To quantitatively determine the Na₂O and SiO₂ content in anhydrous sodium

metasilicate.

Apparatus:

Burette

Pipettes

Beakers (250 mL)

Magnetic stirrer and stir bar

Standardized 0.5 M Hydrochloric Acid (HCl) solution

Sodium Fluoride (NaF), analytical grade

Phenolphthalein indicator solution
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Deionized water

Procedure:

Sample Preparation: Accurately weigh approximately 1.0 g of the anhydrous sodium

metasilicate sample and dissolve it in 100 mL of deionized water in a 250 mL beaker.

Na₂O Determination:

Add a few drops of phenolphthalein indicator to the solution.

Titrate with the standardized 0.5 M HCl solution until the pink color disappears.

Record the volume of HCl used (V₁).

SiO₂ Determination:

To the neutralized solution from the previous step, add approximately 2-3 grams of sodium

fluoride and stir to dissolve. The solution will become alkaline.

Continue the titration with the 0.5 M HCl solution until the pink color disappears again.

Record the total volume of HCl used from the beginning of the titration (V₂).[10]

Determination of Crystal Structure by X-ray Diffraction
(XRD)
Objective: To identify the crystalline structure of anhydrous sodium metasilicate.

Apparatus:

X-ray diffractometer with Cu Kα radiation

Sample holder

Procedure:

Grind the anhydrous sodium metasilicate sample to a fine powder.
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Mount the powdered sample in the sample holder.

Acquire the XRD pattern over a suitable 2θ range (e.g., 10-80 degrees).

Compare the resulting diffractogram with reference patterns from crystallographic databases

to identify the crystal system and space group. The expected pattern for anhydrous sodium

metasilicate corresponds to an orthorhombic crystal structure.[12][13]

Visualizations
Reaction of Anhydrous Sodium Metasilicate with Acid
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Caption: Reaction pathway of anhydrous sodium metasilicate with acid to form silica gel.

Analytical Workflow for Titrimetric Analysis
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Caption: Workflow for the determination of Na₂O and SiO₂ content by titration.
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Experimental Workflow for Corrosion Testing

Start
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Caption: Experimental workflow for assessing the corrosivity of sodium metasilicate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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